(S)-3Hpg

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• InChI: InChI=1S/C8H9NO3/c9-7(8(11)12)5-2-1-3-6(10)4-5/h1-4,7,10H,9H2,(H,11,12)/t7-/m0/s1
• InChIKey: DQLYTFPAEVJTFM-ZETCQYMHSA-N

Buy (S)-3Hpg (CAS 71301-82-1) for Research: A Chiral Phenylglycine Intermediate and Selective mGluR1 Agonist

(S)-3Hpg, also known as (S)-3-Hydroxyphenylglycine (CAS 71301-82-1), is a chiral phenylglycine derivative with a molecular weight of 167.16 g/mol . Its primary documented biological role is as a selective, albeit low-potency, partial agonist at the group I metabotropic glutamate receptor 1 (mGluR1), with no significant activity at mGluR2 or mGluR4 subtypes [1]. Beyond its pharmacological utility as a tool compound, (S)-3Hpg serves as a key synthetic intermediate in the preparation of β-lactam antibiotics, including penicillin and cephalosporin derivatives [2].

• [1] Hayashi Y, Sekiyama N, Nakanishi S, Jane DE, Sunter DC, Birse EF, Udvarhelyi PM, Watkins JC. Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. J Neurosci. 1994 May;14(5 Pt 2):3370-7. View Source
• [2] NIPPON KAYAKU KK. PREPARATION OF PHENYLGLYCINE DERIVATIVE. Japanese Patent JPS5718651A, 1982. View Source

Why (S)-3Hpg Cannot Be Simply Replaced by Other Phenylglycine Derivatives

The phenylglycine scaffold is highly sensitive to structural modifications, resulting in profound and often binary differences in biological activity and pharmacological profile. Substitution at the 3-hydroxy position, as in (S)-3Hpg, confers selective partial agonism at mGluR1 [1]. In contrast, the 4-carboxy derivatives like (S)-4CPG and (S)-4C3HPG exhibit a mixed profile, acting as competitive antagonists at mGluR1 while also serving as agonists at mGluR2 [2]. Even the enantiomer, (R)-3Hpg, lacks the specific mGluR1 agonist activity of the (S)-enantiomer . This stark functional divergence among closely related analogs means that for applications requiring specific activation of mGluR1 without off-target effects on mGluR2/4 or antagonism, (S)-3Hpg is not interchangeable with other phenylglycines.

• [1] Brabet I, Mary S, Bockaert J, Pin JP. Phenylglycine derivatives discriminate between mGluR1- and mGluR5-mediated responses. Neuropharmacology. 1995 Aug;34(8):895-903. View Source
• [2] Hayashi Y, Sekiyama N, Nakanishi S, Jane DE, Sunter DC, Birse EF, Udvarhelyi PM, Watkins JC. Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. J Neurosci. 1994 May;14(5 Pt 2):3370-7. View Source

Quantitative Differentiation Evidence for (S)-3Hpg: Data-Driven Selection Guide

Selective mGluR1 Agonist Activity: Comparing (S)-3Hpg to Its (R)-Enantiomer and Other Phenylglycines

(S)-3Hpg acts as a selective partial agonist for mGluR1, with no detectable activity at mGluR2 or mGluR4 [1]. This is in direct contrast to its (R)-enantiomer and to other phenylglycine derivatives like (S)-4CPG and (S)-4C3HPG, which show no mGluR1 agonist activity and instead act as antagonists at this receptor [2]. The functional selectivity is a direct consequence of stereochemistry and substitution pattern.

Evidence Dimension	mGluR1 functional activity
Target Compound Data	Partial agonist
Comparator Or Baseline	(R)-3Hpg, (S)-4CPG, (S)-4C3HPG: No agonist activity at mGluR1; act as antagonists
Quantified Difference	Qualitative difference in functional response (agonist vs. antagonist/none)
Conditions	Cloned mGluR1, mGluR2, and mGluR4 subtypes expressed in Chinese hamster ovary cells

Why This Matters

This binary functional difference is critical for studies requiring selective mGluR1 activation without confounding antagonism or mGluR2/4 modulation.

• [1] Hayashi Y, Sekiyama N, Nakanishi S, Jane DE, Sunter DC, Birse EF, Udvarhelyi PM, Watkins JC. Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. J Neurosci. 1994 May;14(5 Pt 2):3370-7. View Source
• [2] Brabet I, Mary S, Bockaert J, Pin JP. Phenylglycine derivatives discriminate between mGluR1- and mGluR5-mediated responses. Neuropharmacology. 1995 Aug;34(8):895-903. View Source

Functional Selectivity: (S)-3Hpg's Agonist Profile at mGluR1 vs. Its Antagonist Profile at mGluR5

While (S)-3Hpg is a partial agonist at mGluR1a, it also demonstrates partial agonist activity at mGluR5a [1]. This contrasts with compounds like (S)-4CPG, which are agonists at mGluR2 but antagonists at mGluR1a and lack antagonism at mGluR5a [2]. This specific functional signature allows for nuanced dissection of group I mGluR signaling.

Evidence Dimension	Functional activity at group I mGluRs
Target Compound Data	mGluR1a: Partial agonist; mGluR5a: Partial agonist
Comparator Or Baseline	(S)-4CPG: mGluR1a: Competitive antagonist; mGluR2: Agonist; mGluR5a: No antagonism
Quantified Difference	Qualitative difference in functional response (agonist vs. antagonist) across receptor subtypes
Conditions	LLC-PK1 cells transiently expressing rat mGluR1a or mGluR5a

Why This Matters

The distinct profile allows researchers to discriminate between mGluR1 and mGluR5 signaling, which is impossible with pan-group I agonists or antagonists.

• [1] Brabet I, Mary S, Bockaert J, Pin JP. Phenylglycine derivatives discriminate between mGluR1- and mGluR5-mediated responses. Neuropharmacology. 1995 Aug;34(8):895-903. View Source
• [2] Hayashi Y, Sekiyama N, Nakanishi S, Jane DE, Sunter DC, Birse EF, Udvarhelyi PM, Watkins JC. Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. J Neurosci. 1994 May;14(5 Pt 2):3370-7. View Source

Potency at mGluR1: Quantifying (S)-3Hpg's EC50 Value and Comparing to Endogenous Agonist L-Glutamate

In a functional assay measuring phosphoinositide (PI) hydrolysis in cells expressing rat mGluR1a, (S)-3Hpg exhibited an EC50 value of 68 µM [1]. This value is several orders of magnitude less potent than the endogenous agonist L-glutamate, which typically has an EC50 in the low micromolar range [2]. This low potency is a key consideration for experimental design and dosing.

Evidence Dimension	Functional potency (EC50)
Target Compound Data	EC50 = 6.8E+4 nM (68 µM)
Comparator Or Baseline	L-Glutamate: EC50 ~ 10-100 µM (range from literature)
Quantified Difference	(S)-3Hpg is approximately 10- to 100-fold less potent than L-glutamate
Conditions	PI hydrolysis assay in cells expressing rat mGluR1a

Why This Matters

Understanding the precise potency allows for accurate dosing calculations and serves as a benchmark for comparing the activity of other mGluR1 modulators.

• [1] BindingDB. BDBM50053589 (S)-3-Hydroxyphenylglycine Activity Data. https://bdb8.ucsd.edu View Source
• [2] Hayashi Y, Sekiyama N, Nakanishi S, Jane DE, Sunter DC, Birse EF, Udvarhelyi PM, Watkins JC. Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. J Neurosci. 1994 May;14(5 Pt 2):3370-7. View Source

Chiral Purity and Synthetic Utility: (S)-3Hpg as an Intermediate for β-Lactam Antibiotics

As a chiral building block, (S)-3Hpg is a valuable intermediate in the synthesis of β-lactam antibiotics, specifically penicillin and cephalosporin derivatives [1]. The defined stereochemistry at the α-carbon is crucial, as the biological activity of the final antibiotic is often dependent on the specific enantiomer. This is in contrast to the racemic mixture, which would yield a 50% loss in effective material and require additional chiral resolution steps .

Evidence Dimension	Synthetic utility
Target Compound Data	Single (S)-enantiomer for direct incorporation into chiral drug molecules
Comparator Or Baseline	Racemic (Rac)-3Hpg: Requires additional chiral resolution step, resulting in a 50% maximum theoretical yield of the desired enantiomer
Quantified Difference	Eliminates the need for downstream chiral separation, simplifying synthetic routes and improving overall yield
Conditions	Organic synthesis, drug manufacturing

Why This Matters

Procuring the single enantiomer directly saves time and resources in a pharmaceutical or fine chemical production setting, avoiding the waste and inefficiency of resolving a racemate.

• [1] NIPPON KAYAKU KK. PREPARATION OF PHENYLGLYCINE DERIVATIVE. Japanese Patent JPS5718651A, 1982. View Source

Optimal Applications of (S)-3Hpg: From Neuroscience Research to Antibiotic Synthesis

Dissecting mGluR1 Signaling in Neuroscience Research

Based on its selective partial agonism at mGluR1 without activity at mGluR2 or mGluR4 [1], (S)-3Hpg is the ideal tool compound for studies aimed at isolating the functional role of mGluR1 in neuronal signaling, synaptic plasticity, and neuroprotection. Its use allows for specific activation of this receptor subtype, distinguishing it from the effects mediated by group II mGluRs (mGluR2/3).

Discriminating Between mGluR1 and mGluR5 in Pharmacological Assays

(S)-3Hpg's distinct functional profile—acting as a partial agonist at both mGluR1a and mGluR5a, while other phenylglycines like (S)-4CPG are antagonists [2]—makes it a critical component in experimental panels designed to deconvolute the individual contributions of these two group I mGluR subtypes. This is essential for target validation and understanding the mechanism of action of novel modulators.

Synthesis of Chiral Penicillin and Cephalosporin Derivatives

As an enantiopure phenylglycine derivative, (S)-3Hpg is a direct precursor for the side chains of semi-synthetic β-lactam antibiotics [3]. Its use in a synthetic route ensures the correct stereochemistry in the final active pharmaceutical ingredient, a critical quality attribute for drug potency and safety.

Preclinical Validation of mGluR1 as a Therapeutic Target

Despite its low potency (EC50 of 68 µM) [4], the high selectivity of (S)-3Hpg for mGluR1 over mGluR2 and mGluR4 makes it a valuable, if not the most potent, tool for early target validation studies. It can be used to assess the phenotypic consequences of selective mGluR1 activation in disease-relevant animal models before investing in more potent lead optimization programs.

• [1] Hayashi Y, Sekiyama N, Nakanishi S, Jane DE, Sunter DC, Birse EF, Udvarhelyi PM, Watkins JC. Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. J Neurosci. 1994 May;14(5 Pt 2):3370-7. View Source
• [2] Brabet I, Mary S, Bockaert J, Pin JP. Phenylglycine derivatives discriminate between mGluR1- and mGluR5-mediated responses. Neuropharmacology. 1995 Aug;34(8):895-903. View Source
• [3] NIPPON KAYAKU KK. PREPARATION OF PHENYLGLYCINE DERIVATIVE. Japanese Patent JPS5718651A, 1982. View Source
• [4] BindingDB. BDBM50053589 (S)-3-Hydroxyphenylglycine Activity Data. https://bdb8.ucsd.edu View Source